2-(4-chlorophenoxy)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H15ClN2O2S/c1-10-7-11(2)16-14(8-10)19-17(23-16)20-15(21)9-22-13-5-3-12(18)4-6-13/h3-8H,9H2,1-2H3,(H,19,20,21)
• InChI Key: WQLYOHCBBMUCOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)COC3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

2-(4-chlorophenoxy)-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)acetamide, also known as CDB-2914, is a synthetic compound that belongs to the family of selective progesterone receptor modulators (SPRMs). It was first synthesized in the late 1990s and has been extensively studied for its potential applications in reproductive health and cancer treatment.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Chemical Characterization : This compound and its derivatives have been a subject of synthesis and characterization in various studies. For instance, a study detailed the synthesis of N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives, analyzing their structures using NMR, FTIR, mass spectroscopy, and elemental analysis. The study also investigated the acidity constants (pKa) of these derivatives (Duran & Canbaz, 2013).

Biological and Pharmacological Activities

• Antitumor Activity : Some derivatives have been synthesized for their potential antitumor activity. A study reported the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and evaluated their antitumor activity against various human tumor cell lines, identifying some compounds with significant anticancer activity (Yurttaş et al., 2015).
• Antimicrobial and Antifungal Properties : Another research synthesized N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives and tested their antimicrobial activities against pathogenic bacteria and Candida species. The study highlighted the compounds' effectiveness, especially against fungi (Mokhtari & Pourabdollah, 2013).
• Antioxidant Activities : Compounds like N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides have been synthesized and assessed for their antioxidant and antibacterial activities, showing promising results (Ahmad et al., 2010).

Material Science Applications

• X-ray Powder Diffraction and Material Characterization : Derivatives of this compound have been characterized by X-ray powder diffraction, suggesting their potential application as pesticides. The study provided diffraction data including peak positions, intensities, and unit-cell parameters (Olszewska et al., 2009).